1-(3-Chloro-4-fluorophenyl)-3-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)urea
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Description
1-(3-Chloro-4-fluorophenyl)-3-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C17H20ClFN6O and its molecular weight is 378.84. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Heterocyclic Compounds Synthesis
New diaryl-substituted pyridine, pyrimidine, pyrazole, and isoxazole derivatives have been synthesized, displaying promising growth inhibitory effects toward HePG-2 and MCF-7 cell lines in comparison with the standard drug doxorubicin. These compounds, including those with dimethylamino and pyrrolidinyl groups, are evaluated for their in vitro cytotoxic activity, indicating their potential application in developing new anticancer agents (Mansour et al., 2020).
Supramolecular Chemistry Applications
Studies on 2-Ureido-4[1H]-pyrimidinone and its derivatives have revealed their ability to form quadruple hydrogen-bonded supramolecular assemblies. These assemblies exhibit sensitive responses to fluoride and lead ions, indicating potential applications in sensing and environmental monitoring (Yu et al., 2011). Furthermore, the stability and lifetime of these quadruply hydrogen-bonded dimers have been thoroughly investigated, providing insights into the dynamics of supramolecular structures (Söntjens et al., 2000).
Materials Science and Organic Synthesis
Research into heterocyclic ureas has led to the development of complexation-induced unfolding of these compounds, forming multiply hydrogen-bonded sheetlike structures. This behavior suggests potential applications in the design and synthesis of new materials with unique properties (Corbin et al., 2001).
Antiviral and Antimicrobial Research
Synthesis and evaluation of novel pyrimidine-azitidinone analogues have demonstrated antioxidant, antimicrobial, and antitubercular activities, highlighting the potential of these compounds in developing new treatments for infectious diseases (Chandrashekaraiah et al., 2014).
Fluoroionophores for Metal Sensing
Development of fluoroionophores based on diamine-salicylaldehyde derivatives has opened new avenues in the detection and differentiation of metal ions, with potential applications in analytical chemistry, environmental monitoring, and medical diagnostics (Hong et al., 2012).
Properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-[4-(dimethylamino)-2-pyrrolidin-1-ylpyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClFN6O/c1-24(2)15-14(10-20-16(23-15)25-7-3-4-8-25)22-17(26)21-11-5-6-13(19)12(18)9-11/h5-6,9-10H,3-4,7-8H2,1-2H3,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODXPTPRVFPWTNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)NC2=CC(=C(C=C2)F)Cl)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClFN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.